Cas no 2168415-84-5 (1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenZene)

1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenzene is a halogenated aromatic compound featuring a difluoromethoxy substituent, which enhances its reactivity and utility in synthetic chemistry. The presence of bromo and chloro groups at adjacent positions allows for selective functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethoxy group contributes to improved metabolic stability and lipophilicity in derived compounds. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a building block for complex molecular architectures. Its well-defined structure ensures consistent performance in fine chemical applications, supporting precise and efficient synthetic routes.

1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenZene structure

2168415-84-5 structure

Product Name:1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenZene

CAS No:2168415-84-5

MF:C₈H₆BrClF₂O

MW:271.486447811127

CID:6794394

PubChem ID:171032698

Update Time:2025-11-06

1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenZene Chemical and Physical Properties

Names and Identifiers

- MFCD34761151
- 2168415-84-5
- 1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenZene
- Inchi： 1S/C8H6BrClF2O/c1-4-6(13-8(11)12)3-2-5(9)7(4)10/h2-3,8H,1H3
- InChI Key： DXTISDRYTDJZHJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C)C=1Cl)OC(F)F

Computed Properties

Exact Mass: 269.92586g/mol
Monoisotopic Mass: 269.92586g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 9.2Å²

1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenZene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB609415-250mg	1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenzene; .	2168415-84-5	250mg	€355.80	2024-07-19
abcr	AB609415-1g	1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenzene; .	2168415-84-5	1g	€659.60	2024-07-19
abcr	AB609415-5g	1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenzene; .	2168415-84-5	5g	€2218.40	2024-07-19

1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenZene Related Literature

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Additional information on 1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenZene

Comprehensive Introduction to 1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenzene (CAS No. 2168415-84-5)

1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenzene (CAS No. 2168415-84-5) is a halogenated aromatic compound with significant applications in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a bromine and chlorine substitution alongside a difluoromethoxy group, makes it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

The compound’s CAS No. 2168415-84-5 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its systematic name, 1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenzene, reflects its IUPAC nomenclature, which is essential for accurate communication in scientific literature. The presence of both halogen atoms and a difluoromethoxy group enhances its reactivity, enabling selective functionalization in cross-coupling reactions, a topic widely searched in organic chemistry forums and AI-driven synthesis platforms.

In recent years, the demand for fluorinated compounds like 1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenzene has surged, driven by their stability and bioavailability in drug design. This aligns with trending searches on "fluorine in medicinal chemistry" and "halogenated building blocks for drug discovery." The compound’s methyl group further contributes to lipophilicity, a property highly valued in optimizing drug permeability and target binding affinity.

From an industrial perspective, CAS No. 2168415-84-5 is synthesized through multi-step processes involving electrophilic aromatic substitution and halogenation reactions. These methods are frequently discussed in patent literature and green chemistry initiatives, as manufacturers seek eco-friendly alternatives to traditional halogenation techniques. The compound’s purity and yield are critical metrics, often analyzed via HPLC and NMR spectroscopy, techniques commonly queried in analytical chemistry communities.

Beyond pharmaceuticals, 1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenzene finds niche applications in liquid crystal materials and organic electronics, where its halogenated framework improves thermal stability. This resonates with growing interest in "advanced materials for OLEDs" and "high-performance organic semiconductors," as highlighted in recent scientific conferences and industry reports.

In summary, 1-Bromo-2-chloro-4-(difluoromethoxy)-3-methylbenzene (CAS No. 2168415-84-5) is a pivotal compound bridging multiple disciplines. Its synthesis, properties, and applications cater to evolving trends in drug development, sustainable chemistry, and material innovation, making it a subject of enduring relevance in both academic and industrial research.